3-(2,3-Dichlorophenoxy)azetidine hydrochloride
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Overview
Description
3-(2,3-Dichlorophenoxy)azetidine hydrochloride , also known as DCPA , is a synthetic organic chemical compound. It is widely used as an herbicide . The molecular formula for DCPA is C9H10Cl3NO , and its molecular weight is 254.54 g/mol .
Molecular Structure Analysis
DCPA has a four-membered ring structure, with two chlorine atoms attached to the phenoxy group. The InChI code for DCPA is: 1S/C9H9Cl2NO.ClH/c10-7-2-1-3-8(9(7)11)13-6-4-12-5-6;/h1-3,6,12H,4-5H2;1H
.
Scientific Research Applications
Synthesis and Reactivity of Azetidines
Azetidines, including those substituted with dichlorophenoxy groups, are explored for their synthetic versatility and reactivity. The synthesis of 2-aryl-3,3-dichloroazetidines, as an example, demonstrates the reactivity of such compounds in producing other heterocyclic structures through various chemical reactions. These reactions involve the reduction of corresponding azetidinones and the subsequent transformation into aziridines and aroylaziridines under specific conditions, showcasing the azetidines' utility in organic synthesis and the creation of novel chemical entities (Dejaegher, Mangelinckx, & de Kimpe, 2002).
Utility in Medicinal Chemistry
Azetidine derivatives find significant applications in medicinal chemistry, both as therapeutic agents and as key intermediates in drug synthesis. The exploration of azetidine and its derivatives, including those with 3,3-dichloro substitutions, extends to their potential in creating drugs with improved pharmacokinetic properties and therapeutic efficacy. For instance, azetidines have been used to synthesize highly energetic building blocks for pharmaceuticals, demonstrating the compound's versatility and its role in advancing drug discovery and development processes (Kohler, Schwaninger, Stutz, Karge, & Abele, 2018).
Role in Drug Development
The development of novel therapeutic agents often involves azetidine derivatives due to their structural uniqueness and chemical properties. Research has shown that azetidine compounds, such as KHG26792, exhibit potential therapeutic effects by modulating biological pathways, which could be beneficial in treating various diseases. Specifically, azetidine derivatives have been investigated for their ability to inhibit activation of NFAT and MAPK pathways through P2X7 receptors in microglia, indicating their potential use in treating central nervous system diseases (Kim, Cho, Kim, Hahn, Choi, Yang, & Cho, 2015).
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-(2,3-dichlorophenoxy)azetidine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9Cl2NO.ClH/c10-7-2-1-3-8(9(7)11)13-6-4-12-5-6;/h1-3,6,12H,4-5H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIAWKYQYYHWJGO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1)OC2=C(C(=CC=C2)Cl)Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10Cl3NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1955539-70-4 |
Source
|
Record name | 3-(2,3-dichlorophenoxy)azetidine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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